Cas no 2497763-63-8 (6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one)

6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one is a halogenated pyrimidinone derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a dichlorophenyl group and a difluoromethyl substituent, contributing to enhanced reactivity and selectivity in chemical interactions. The presence of multiple halogen atoms improves stability and binding affinity, making it a valuable intermediate for synthesizing biologically active compounds. This compound is particularly relevant in the development of fungicides and herbicides due to its structural resemblance to known agrochemical scaffolds. Its well-defined molecular architecture allows for precise modifications, facilitating further exploration in structure-activity relationship studies. High purity and consistent synthesis protocols ensure reproducibility for research and industrial applications.
6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one structure
2497763-63-8 structure
Product Name:6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one
CAS No:2497763-63-8
MF:C11H5Cl3F2N2O
MW:325.52600646019
CID:6462100
PubChem ID:137944916
Update Time:2025-05-20

6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one
    • EN300-6740180
    • 6-chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)-3,4-dihydropyrimidin-4-one
    • VXSQAHWPGMVQCY-UHFFFAOYSA-N
    • SCHEMBL22495609
    • 2497763-63-8
    • 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one
    • Inchi: 1S/C11H5Cl3F2N2O/c12-5-2-1-3-6(9(5)14)18-8(19)4-7(13)17-11(18)10(15)16/h1-4,10H
    • InChI Key: VXSQAHWPGMVQCY-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1N1C(C=C(N=C1C(F)F)Cl)=O)Cl

Computed Properties

  • Exact Mass: 323.943552g/mol
  • Monoisotopic Mass: 323.943552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 32.7Ų

6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one Pricemore >>

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Additional information on 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one

Comprehensive Overview of 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one (CAS No. 2497763-63-8)

The compound 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one, identified by its CAS number 2497763-63-8, represents a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro, dichlorophenyl, and difluoromethyl groups, contribute to its distinct chemical properties and reactivity. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection applications, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for halogenated pyrimidines like 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one has surged, driven by their utility in designing small-molecule inhibitors and enzyme modulators. The compound’s CAS 2497763-63-8 is often queried in scientific databases, reflecting its importance in medicinal chemistry and materials science. Its structural complexity allows for versatile applications, particularly in targeting protein-protein interactions and signal transduction pathways, which are hot topics in cancer research and neurodegenerative disease studies.

From a synthetic perspective, 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one exemplifies advancements in heterocyclic chemistry. The incorporation of fluorine atoms enhances its metabolic stability and bioavailability, making it a candidate for lead optimization in drug development. Searches for fluorinated pyrimidines and chlorinated heterocycles often highlight this compound’s role in addressing challenges like drug resistance and environmental persistence.

The agrochemical sector also benefits from CAS 2497763-63-8, as its derivatives show promise in developing next-generation pesticides with reduced ecological impact. Queries such as "pyrimidine-based herbicides" or "dichlorophenyl fungicides" frequently reference this compound, underscoring its alignment with green chemistry principles. Its mode of action, potentially involving enzyme inhibition or receptor binding, is a subject of ongoing research, particularly in the context of integrated pest management.

Analytical characterization of 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are commonly searched alongside its CAS number. These methods confirm its purity and structural integrity, critical for reproducibility in academic and industrial settings. The compound’s physicochemical properties, such as solubility and thermal stability, are frequently investigated to optimize formulations for delivery systems.

In summary, 6-Chloro-3-(2,3-dichlorophenyl)-2-(difluoromethyl)pyrimidin-4-one (2497763-63-8) is a multifaceted compound bridging pharmaceutical innovation and agrochemical sustainability. Its prominence in scientific literature and patent filings reflects its value in addressing global challenges like disease treatment and food security. As research progresses, this compound is poised to remain a focal point in discussions on molecular design and application-specific optimization.

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